Cas no 546-93-0 (Magnesium carbonate)

• Product Name: Magnesium carbonate
• CAS No: 546-93-0
• MF: CMgO₃
• MW: 84.3139009475708
• MDL: MFCD00064632
• CID: 38244
• PubChem ID: 11029
• Update Time: 2025-10-21

Magnesium carbonate Chemical and Physical Properties

Names and Identifiers

• Magnesite
• Carbonic acid,magnesium salt (1:1)
• Magnesium carbonate
• MagnesiuM carbonate, for biocheMistry, specified according to the requireMents of USP
• Magnesium carbonate, specified according to the requirements of USP
• Magmaster
• Kimboshi
• Apolda
• Destab
• Magfy
• Magnesite dust
• Carbonic acid, magnesium salt
• Carbonic acid, magnesium salt (1:1)
• Carbonate magnesium
• Hydromagnesite
• Magnesium carbonate (1:1)
• Magnesium carbonate anhydrous
• Caswell No. 530
• MA 70 (carbonate)
• GP 20 (carbonate)
• Gold Star (carbonate)
• Stan-mag magnesium carbonate
• Magnesium carbonate [USAN]
• DCI light magnesium carbonate
• Magnesium carbonate (MgCO3)
• Magnesium(II) carbonate (1
• Australian magnesite
• 695808-81-2
• 13717-00-5
• 53678-75-4
• E-504(i)
• HEAVY MAGNESIUM CARBONATE
• MAGNESIUM CARBONATE, LIGHT AR
• ANHYDROUS MAGNESIUM CARBONATE [MART.]
• 0IHC698356
• MAGNESIUM CARBONATE [WHO-DD]
• Light magnesium carbonate
• DTXSID4049660
• NSC 83511
• Magnesium Carbonate Microparticles
• CHEBI:31793
• Carbonic Acid Magnesium Salt
• CHEMBL1200736
• E504
• DB-255103
• NS00074347
• Magnesium (as carbonate)
• Magnesiumkarbonat
• EC 208-915-9
• Magnesium carbonate; Magnesium carbonate light; Hydrated basic magnesium carbonate
• EO]-
• AKOS015903527
• AI3-00768
• EINECS 231-817-2
• magnesium;carbonate
• Magnesium carbonate gold star
• Humco Dewees Carminative
• Giobertite
• Ins-504(i)
• Magnesium Carbonate Light
• EINECS 208-915-9
• CI 77713
• 546-93-0
• Magnesium(II) carbonate (1:1)
• EPA Pesticide Chemical Code 073503
• HSDB 211
• NSC-83511
• MgCO3
• Magnesite (Mg(CO3))
• DB09481
• Q407931
• Magnesium, [carbonato(2-)-
• MFCD00064632
• 7757-69-9
• C.I. 77713
• CS-B1764
• Carbonic acid, magnesium salt (1:?)
• Magnesium carbonate,light
• USEPA/OPP Pesticide Code: 073503
• DB-254188
• Anhydrous magnesium carbonate
• UNII-0IHC698356
• Magnesium carbonicum 6
• Ins no.504(i)
• Magnesio carbonato
• Magnesium carbonate powder 1-5 micron
• 208-915-9
• FM32755
• Magnesium carbonate - heavy

• MDL： MFCD00064632
• Inchi： 1S/CH2O3.Mg/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• InChI Key： ZLNQQNXFFQJAID-UHFFFAOYSA-L
• SMILES： [Mg+2].[O-]C(=O)[O-]

Computed Properties

• Exact Mass: 84.3139g/mol
• Monoisotopic Mass: 83.969786
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Hydrogen Bond Acceptor Count: 3
• Topological Polar Surface Area: 63.2
• Isotope Atom Count: 0
• Topological Polar Surface Area: 63.2

Experimental Properties

• Color/Form: White crystalline solid or crystalline powder
• Density: 0.20~0.25g/ml
• Melting Point: 990°C
• Boiling Point: 333.6°Cat760mmHg
• Flash Point: 169.8°C
• Refractive Index: Index of refraction: 1.536 (alpha), 1.741 (beta)
• Solubility: White, friable masses or bulky, white powder; at about 700 °C is converted to MgO; sol in about 3,300 parts CO2-free water; more sol in water containing CO2; sol in dilute acids with effervescence; insol in alcohol /Magnesium carbonate hydroxide/
• PSA: 57.53000
• LogP: 0.22240
• Vapor Pressure: No data available

Magnesium carbonate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： S22-S24/25
• RTECS：OM2470000
• Storage Condition：Store at room temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Magnesium carbonate

Magnesium Carbonate: A Comprehensive Overview

Magnesium carbonate, also known as magnesium(II) carbonate, is a chemical compound with the formula MgCO3. It is a white, odorless powder that is widely used in various industries due to its unique chemical and physical properties. This compound is commonly referred to by its CAS number 546-93-0 and has been the subject of extensive research in recent years, particularly in the fields of materials science and environmental chemistry.

The chemical structure of magnesium carbonate consists of a magnesium ion (Mg²⁺) and a carbonate ion (CO3²⁻). This structure gives magnesium carbonate its high thermal stability, which makes it suitable for applications that involve high temperatures. Recent studies have shown that magnesium carbonate exhibits excellent catalytic properties when used in certain industrial processes, such as the production of cement and steel.

In terms of physical properties, magnesium carbonate has a density of approximately 2.95 g/cm³ and is insoluble in water. However, it can react with acids to produce carbon dioxide gas, making it useful in various chemical reactions. The compound also has a high melting point, which further enhances its applicability in high-temperature environments.

Magnesium carbonate finds extensive use in the construction industry as a raw material for the production of cement and concrete. Its ability to improve the strength and durability of these materials has made it a critical component in modern construction practices. Additionally, magnesium carbonate is used in the agricultural sector as a soil conditioner and pH regulator, helping to optimize crop growth conditions.

In the medical field, magnesium carbonate has been studied for its potential applications in drug delivery systems. Researchers have explored its ability to act as a carrier for various pharmaceutical compounds, ensuring controlled release and enhanced bioavailability. Recent advancements in nanotechnology have further expanded the possibilities for using magnesium carbonate in targeted drug delivery systems.

The synthesis of magnesium carbonate can be achieved through several methods, including precipitation from aqueous solutions or thermal decomposition of other magnesium compounds. One of the most common methods involves reacting magnesium hydroxide with carbon dioxide gas under controlled conditions. This process not only produces high-purity magnesium carbonate but also contributes to carbon sequestration efforts, making it an environmentally friendly approach.

Recent research has focused on the development of novel applications for magnesium carbonate in energy storage systems. Scientists have discovered that magnesium carbonate can be used as an electrode material in certain types of batteries, offering improved energy density and cycle life compared to traditional materials. These findings have significant implications for the future of renewable energy technologies.

In conclusion, magnesium carbonate (CAS No 546-93-0) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and recent advancements in research continue to expand its potential uses, making it an essential material in modern science and technology.